Acetic acid, 2-[[1-(phenylmethyl)-1h-indol-3-yl]thio]-

• IUPAC Name: 2-(1-benzylindol-3-yl)sulfanylacetic acid
• InChI: InChI=1S/C17H15NO2S/c19-17(20)12-21-16-11-18(10-13-6-2-1-3-7-13)15-9-5-4-8-14(15)16/h1-9,11H,10,12H2,(H,19,20)
• InChI Key: AWNSSDYXGNZKMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)O
• Molecular Formula: C17H15NO2S
• DSSTOX Substance ID: DTXSID401224625
• Molecular Weight: 297.4 g/mol
• Solubility: >44.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 524035-97-0

Description

Acetic acid, 2-[[1-(phenylmethyl)-1h-indol-3-yl]thio]- is a useful research compound. Its molecular formula is C17H15NO2S and its molecular weight is 297.4 g/mol. The purity is usually 95%.
The exact mass of the compound Acetic acid, 2-[[1-(phenylmethyl)-1h-indol-3-yl]thio]- is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >44.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Physical-Chemical Properties

Research has explored the synthesis of esters of 2-(1,2,4-triazoles-3-iltio)acetic acids, including 2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-acetic acids, for their various biological activities and potential as intermediates in chemical synthesis. These compounds demonstrate properties like analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial activities. They are also useful in synthesizing amides, hydrazides, and bicyclic structures (Salionov, 2015).

Biological Evaluation and Antimicrobial Activity

Studies have synthesized and evaluated derivatives of indole containing compounds, like 2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-acetic acid, for their antimicrobial activity. These synthesized compounds have been tested against various bacterial strains, showing promising results in combating microbial infections (Muralikrishna et al., 2014).

Use in Novel Derivative Synthesis

Research into the synthesis of novel derivatives, like indoloketopiperazines, has utilized compounds such as 2-(3-Chloro-2-formyl-1H-indol-1-yl) acetic acid. These derivatives have applications in various chemical and pharmaceutical fields (Ghandi et al., 2012).

Antioxidant Activity

Studies have investigated the antioxidant activities of indole-3-acetic acid analogues, which may include derivatives of 2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-acetic acid. These compounds are significant for their potential in therapeutic applications due to their ability to combat oxidative stress (Naik et al., 2011).

Mechanism of Action

Target of Action

The primary target of this compound is the FtsZ protein, a key functional protein in bacterial cell division . This protein is currently considered a potential target for the development of novel antibacterial agents .

Biochemical Pathways

The compound is likely to affect the pathways related to bacterial cell division due to its interaction with the FtsZ protein . The downstream effects of this interaction could include the disruption of bacterial growth and proliferation.

Result of Action

The molecular and cellular effects of the compound’s action would likely include the disruption of bacterial cell division, leading to the inhibition of bacterial growth and proliferation .